ethyl 4-{[3-(4-tert-butylphenyl)acryloyl]amino}benzoate

• IUPAC Name: ethyl 4-[[(E)-3-(4-tert-butylphenyl)prop-2-enoyl]amino]benzoate
• InChI: InChI=1S/C22H25NO3/c1-5-26-21(25)17-9-13-19(14-10-17)23-20(24)15-8-16-6-11-18(12-7-16)22(2,3)4/h6-15H,5H2,1-4H3,(H,23,24)/b15-8+
• InChI Key: KPHGMAPEJBGZPA-OVCLIPMQSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)C=CC2=CC=C(C=C2)C(C)(C)C
• Isomeric SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)/C=C/C2=CC=C(C=C2)C(C)(C)C
• Molecular Formula: C22H25NO3
• Molecular Weight: 351.4 g/mol

Description

The compound “ethyl 4-{[3-(4-tert-butylphenyl)acryloyl]amino}benzoate” is an organic compound. It contains an ethyl group, a benzoate group, an acryloyl group, and a tert-butylphenyl group. These groups are common in organic chemistry and are often involved in various chemical reactions.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of these groups around the central benzene ring. The tert-butyl group is a bulky group and could influence the overall shape of the molecule. The presence of the acryloyl group could introduce a site of unsaturation, with a carbon-carbon double bond.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would be determined by the functional groups present in the molecule. The acryloyl group could potentially undergo addition reactions at the carbon-carbon double bond. The benzoate group could participate in ester hydrolysis reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by the functional groups present. For example, the presence of the ester group (benzoate) could make the compound polar and could influence its solubility in different solvents. The tert-butyl group is nonpolar and could influence the compound’s solubility in nonpolar solvents.

Mechanism of Action

Without specific context, it’s difficult to determine the mechanism of action of this compound. If it’s being used as a drug, the mechanism would depend on the biological target. If it’s being used in a chemical reaction, the mechanism would depend on the reaction conditions and other reactants.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. For example, if the compound is volatile, it could pose inhalation risks. The compound could also pose risks if it’s reactive or flammable.

Future Directions

Future research could explore the synthesis, properties, and potential applications of this compound. This could include developing more efficient synthesis methods, studying the compound’s reactivity, or exploring its potential use in fields like medicinal chemistry or materials science.